2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-3-propyl-6-(trifluoromethyl)pyrimidin-4-one
• InChI: InChI=1S/C15H14ClF3N2OS/c1-2-6-21-13(22)8-12(15(17,18)19)20-14(21)23-9-10-4-3-5-11(16)7-10/h3-5,7-8H,2,6,9H2,1H3
• InChI Key: LMCCWDXDKUKPIL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C=C(N=C1SCC2=CC(=CC=C2)Cl)C(F)(F)F
• Molecular Formula: C15H14ClF3N2OS
• Molecular Weight: 362.8 g/mol

Description

The compound “2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone” is a pyrimidinone derivative. It contains a pyrimidinone core, which is a six-membered ring with two nitrogen atoms and a carbonyl group. This compound also contains a trifluoromethyl group, a propyl group, and a 3-chlorobenzyl sulfanyl group.

Molecular Structure Analysis

The molecular formula of this compound is C15H14ClF3N2OS. It contains a pyrimidinone core, a trifluoromethyl group, a propyl group, and a 3-chlorobenzyl sulfanyl group.

Scientific Research Applications

Structural and Chemical Analysis

• Vibrational Spectral Analysis : 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile was analyzed using FT-IR and FT-Raman spectroscopy, revealing insights into its equilibrium geometry, vibrational wave numbers, and molecular stability. This analysis provides a foundation for understanding the structural properties of related compounds, including 2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone (Alzoman et al., 2015).

Potential Medical Applications

• Antitumor Activity : Research has demonstrated the synthesis of various pyrimidinone derivatives, showcasing their cytotoxic activity against cancer cell lines. These studies underline the potential of pyrimidinone compounds, including the 2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone, in cancer treatment (Stolarczyk et al., 2018).

Molecular Interactions and Docking Studies

• Molecular Docking : Spectroscopic investigation of similar pyrimidinone derivatives revealed their potential inhibitory activity against specific targets, suggesting similar capabilities for 2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone in pharmaceutical applications (Al-Omary et al., 2015).

Synthesis and Chemical Properties

• Synthesis and Reactivity : Studies on the synthesis and reactivity of related pyrimidinone compounds provide valuable insights into the chemical properties and potential applications of 2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone. These studies explore the various pathways and interactions that these compounds can undergo, which is crucial for developing new applications (Frolova et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a relatively unknown or unexplored compound.

Future Directions

As this compound seems to be relatively unknown or unexplored, future research could focus on exploring its potential applications, studying its physical and chemical properties, and investigating its safety and hazards.